Cas no 42167-04-4 (4-(3-Carboxy-2-hydroxynaphthalen-1-yl)-3-hydroxynaphthalene-2-carboxylic acid)

• Product Name: 4-(3-Carboxy-2-hydroxynaphthalen-1-yl)-3-hydroxynaphthalene-2-carboxylic acid
• CAS No: 42167-04-4
• MF: C₂₂H₁₄O₆
• MW: 374.342966556549
• CID: 6318749
• PubChem ID: 117150
• Update Time: 2025-10-24

4-(3-Carboxy-2-hydroxynaphthalen-1-yl)-3-hydroxynaphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• SR-01000083102
• SR-01000083102-1
• 1,1-BIS(2-HYDROXY-3-NAPHTHOICACID)
• 42167-04-4
• 4-(3-carboxy-2-hydroxynaphthalen-1-yl)-3-hydroxynaphthalene-2-carboxylic acid
• 2,2'-Dihydroxy-[1,1'-binaphthalene]-3,3'-dicarboxylic acid
• [1,1'-Binaphthalene]-3,3'-dicarboxylicacid,2,2'-dihydroxy-,(1S)-
• Oprea1_763056
• (aR)-2,2'-Dihydroxy-1,1'-binaphthalene-3,3'-dicarboxylic acid
• 2,2'-dihydroxy-1,1'-binaphthyl-3,3'-dicarboxylic acid
• 4-(3-carboxy-2-hydroxy-1-naphthyl)-3-hydroxy-naphthalene-2-carboxylic acid
• CCG-112662
• 47568-49-0
• GYJACFGQPFXKCA-UHFFFAOYSA-N
• 18531-92-5
• AKOS001678304
• (aR)-2,2/'-Dihydroxy-1,1/'-binaphthalene-3,3/'-dicarboxylic acid
• 2,2'-dihydroxy-1,1'-binaphthalene-3,3'-dicarboxylic acid
• SCHEMBL989695
• 1,1'-Bis(2-hydroxy-3-naphthoic acid)
• 4-(3-Carboxy-2-hydroxynaphthalen-1-yl)-3-hydroxynaphthalene-2-carboxylic acid

• Inchi： 1S/C22H14O6/c23-19-15(21(25)26)9-11-5-1-3-7-13(11)17(19)18-14-8-4-2-6-12(14)10-16(20(18)24)22(27)28/h1-10,23-24H,(H,25,26)(H,27,28)
• InChI Key： GYJACFGQPFXKCA-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)O)=CC2C=CC=CC=2C=1C1=C(C(C(=O)O)=CC2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 374.07903816g/mol
• Monoisotopic Mass: 374.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 115Ų

Additional information on 4-(3-Carboxy-2-hydroxynaphthalen-1-yl)-3-hydroxynaphthalene-2-carboxylic acid

Comprehensive Overview of 4-(3-Carboxy-2-hydroxynaphthalen-1-yl)-3-hydroxynaphthalene-2-carboxylic acid (CAS No. 42167-04-4)

4-(3-Carboxy-2-hydroxynaphthalen-1-yl)-3-hydroxynaphthalene-2-carboxylic acid (CAS No. 42167-04-4) is a highly specialized organic compound with significant applications in the fields of dye synthesis, coordination chemistry, and material science. This compound, characterized by its unique naphthalene-based structure and multiple functional groups, has garnered attention for its versatile properties. Researchers and industry professionals often search for terms like "naphthalene derivatives", "hydroxycarboxylic acids", and "CAS 42167-04-4 applications" to explore its potential uses. The growing interest in sustainable chemistry and green synthesis has further amplified the relevance of this compound, as it can be tailored for eco-friendly processes.

The molecular structure of 4-(3-Carboxy-2-hydroxynaphthalen-1-yl)-3-hydroxynaphthalene-2-carboxylic acid features two hydroxyl groups and two carboxylic acid groups, making it an excellent candidate for chelation and metal-ion binding. This property is particularly valuable in the development of advanced materials, such as luminescent sensors and catalysts. Searches related to "metal-organic frameworks (MOFs)" and "coordination polymers" often highlight the role of such compounds in cutting-edge research. Additionally, its aromatic backbone contributes to its stability and reactivity, which are critical for high-performance dyes and pigments.

In the context of industrial applications, 4-(3-Carboxy-2-hydroxynaphthalen-1-yl)-3-hydroxynaphthalene-2-carboxylic acid is frequently explored for its potential in textile dyeing and ink formulation. The compound's ability to form stable complexes with metals like copper and iron makes it a preferred choice for producing vibrant colors with enhanced lightfastness. Queries such as "eco-friendly dyes" and "non-toxic pigments" reflect the industry's shift toward sustainable alternatives, where this compound could play a pivotal role. Furthermore, its biocompatibility has sparked interest in biomedical imaging and diagnostic agents, aligning with the rising demand for non-invasive diagnostic tools.

From a synthetic chemistry perspective, the compound's multi-functional groups offer numerous opportunities for derivatization and customization. Researchers often investigate "naphthalene carboxylic acid synthesis" and "hydroxynaphthalene derivatives" to develop novel compounds with tailored properties. The compound's solubility in polar solvents and its thermal stability further enhance its utility in high-temperature processes and polymer chemistry. As the demand for specialty chemicals grows, CAS 42167-04-4 remains a key focus for innovation in organic synthesis and material design.

The environmental impact of chemical production is a pressing concern, and 4-(3-Carboxy-2-hydroxynaphthalen-1-yl)-3-hydroxynaphthalene-2-carboxylic acid is no exception. Searches for "green chemistry solutions" and "low-waste synthesis" underscore the need for sustainable practices in its manufacturing. Recent advancements in catalytic methods and solvent-free reactions have demonstrated the potential to reduce the carbon footprint associated with this compound. Additionally, its biodegradability and low toxicity profile make it a promising candidate for environmentally friendly applications, resonating with global efforts to minimize chemical pollution.

In summary, 4-(3-Carboxy-2-hydroxynaphthalen-1-yl)-3-hydroxynaphthalene-2-carboxylic acid (CAS No. 42167-04-4) is a multifaceted compound with broad applications in dyes, materials science, and biomedical research. Its unique chemical properties and adaptability to green chemistry principles position it as a valuable asset in modern scientific and industrial endeavors. As interest in sustainable materials and high-performance chemicals continues to rise, this compound is poised to remain at the forefront of innovation.